Cas no 1253789-36-4 (2-(trifluoromethyl)piperidin-4-one;hydrochloride)

• Product Name: 2-(trifluoromethyl)piperidin-4-one;hydrochloride
• CAS No: 1253789-36-4
• MF: C₆H₉ClF₃NO
• MW: 203.58997130394
• MDL: MFCD17677251
• CID: 1035138
• PubChem ID: 71302371
• Update Time: 2025-04-20

2-(trifluoromethyl)piperidin-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)piperidin-4-one hydrochloride
• 2-Trifluoromethyl-piperidin-4-one
• 2-(trifluoromethyl)piperidin-4-one;hydrochloride
• 2-(trifluoromethyl)piperidin-4-one HCl
• JPRKRQAROZGATQ-UHFFFAOYSA-N
• DB-239396
• 2-(trifluoromethyl)piperidin-4-onehydrochloride
• 1253789-36-4
• A850371
• DTXSID50744624
• CS-0054454
• C6H9ClF3NO
• SB15878
• 2-(Trifluoromethyl)piperidin-4-one--hydrogen chloride (1/1)
• P12189
• 4-Piperidinone, 2-(trifluoromethyl)-, hydrochloride (1:1)

• MDL： MFCD17677251
• Inchi： 1S/C6H8F3NO.ClH/c7-6(8,9)5-3-4(11)1-2-10-5;/h5,10H,1-3H2;1H
• InChI Key： JPRKRQAROZGATQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC(CCN1)=O)(F)F

Computed Properties

• Exact Mass: 203.0324761g/mol
• Monoisotopic Mass: 203.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų